Cas no 1049349-47-4 (2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
• CAS No: 1049349-47-4
• MF: C₂₂H₂₆N₆O
• MW: 390.481443881989
• CID: 6043486
• PubChem ID: 30858156
• Update Time: 2024-01-16

2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)-1-(4-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
• 2-(3-methylphenyl)-1-[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]ethanone
• AKOS024502848
• VU0638906-1
• F5250-0786
• 1049349-47-4
• 2-(m-tolyl)-1-(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone

• Inchi： 1S/C22H26N6O/c1-17-6-8-20(9-7-17)28-22(23-24-25-28)16-27-12-10-26(11-13-27)15-21(29)19-5-3-4-18(2)14-19/h3-9,14H,10-13,15-16H2,1-2H3
• InChI Key： WEGQZCJAUZUZIP-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(C)C=C3)N=NN=2)CC1)C(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 390.21680947g/mol
• Monoisotopic Mass: 390.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų